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Compound of Interest

Compound Name: 2-acetamido-N-tert-butylacetamide

Cat. No.: B7500751

Essential Safety and Handling Guide for 2-
acetamido-N-tert-butylacetamide

Disclaimer: No specific Safety Data Sheet (SDS) was found for 2-acetamido-N-tert-
butylacetamide. The following information is based on the SDS for the closely related
compound, N-tert-butylacetamide, and should be used as a guideline. It is crucial to conduct a
thorough risk assessment before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 2-acetamido-N-tert-butylacetamide. The content
herein is intended to supplement, not replace, institutional safety protocols and professional
judgment.

Hazard Identification and Classification

Based on data for the analogous compound N-tert-butylacetamide, this chemical may be
classified as follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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o Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.[1]

Physical and Chemical Properties

Property Value

Physical State Solid, Crystalline[2]
Appearance White[3]

Molecular Formula CeH13NO

Molecular Weight 115.18 g/mol [4]
Melting Point 96 - 98 °C[3]
Solubility Soluble in water[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling this compound.
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Body Part Recommended PPE Specification
Safety glasses with side Conforming to EN166 (EU) or
Eyes/Face ) )
shields and face shield NIOSH (US) standards.[6]
Nitrile or neoprene gloves are
_ _ recommended. Inspect gloves
) Chemical-resistant gloves and ) )
Skin for integrity before use.[2][3] A

lab coat

flame-retardant lab coat should

be worn.

Respiratory

Respirator (if dust is

generated)

Use a NIOSH-approved
respirator with an appropriate
particulate filter if ventilation is
inadequate or dusts are

formed.

Body

Full-coverage clothing and

closed-toe shoes

Wear long pants and closed-
toe shoes to prevent skin

exposure.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is paramount for safety. The following diagram

illustrates the recommended procedure for handling 2-acetamido-N-tert-butylacetamide.
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Safe handling workflow for 2-acetamido-N-tert-butylacetamide.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[1][6]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if

irritation persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical
attention.[1][2]

Storage and Disposal Plan

Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o Keep away from strong oxidizing agents.[3][5]

Disposal:
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» Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]
o Contaminated packaging should be disposed of as unused product.[1]

e Do not let the product enter drains.[1] Chemical waste generators must comply with all local,
regional, and national hazardous waste regulations.[3]

By adhering to these guidelines, researchers can handle 2-acetamido-N-tert-butylacetamide
with a high degree of safety and minimize the risk of exposure and accidents. Always prioritize
safety and consult your institution's safety officer for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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